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Compound of Interest

Compound Name: Thalidomide-o-PEG2-acid

Cat. No.: B15289940 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Thalidomide-o-PEG2-acid. The following procedures for

handling, storage, and disposal are based on the known hazards of the parent compound,

thalidomide, and are intended to ensure a safe laboratory environment.[1][2]

Compound Identification and Properties
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Property Value Source

Chemical Name

3-(2-(2-((2-(2,6-dioxopiperidin-

3-yl)-1,3-dioxoisoindolin-4-

yl)oxy)ethoxy)ethoxy)propanoi

c acid

[3]

Synonyms

Thalidomide-O-PEG2-Acid,

Thalidomide-O-PEG2-

carboxylic acid

[3][4]

Molecular Formula C20H22N2O9 [3][5]

Molecular Weight 434.40 g/mol [3][5]

Physical State Solid [1][5]

Solubility Soluble in DMSO and DMF [4][5]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C

[3][5]

Hazard Assessment
Thalidomide-o-PEG2-acid should be handled with extreme caution. The parent compound,

thalidomide, is a known human teratogen and can cause severe birth defects.[1][6] It is also

classified as toxic if swallowed and harmful in contact with skin.[7][8] Due to its use in

Proteolysis Targeting Chimera (PROTAC) technology, it is designed to be biologically active.[4]

[9] All personnel must be thoroughly trained on the potential hazards and proper handling

procedures before working with this compound.[10]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

accidental exposure.[2] All handling of solid Thalidomide-o-PEG2-acid should be conducted

within a certified chemical fume hood or a containment device like a glove box to minimize

inhalation risk.[11][12]
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Required Personal Protective Equipment:

Eye Protection: Chemical safety goggles with side shields are mandatory at all times.[2]

Hand Protection: Chemical-resistant gloves are required. Double-gloving is highly

recommended to provide an extra layer of protection.[11] Consult the glove manufacturer's

compatibility chart for the specific solvents being used.

Body Protection: A lab coat is required to protect from spills. An impervious gown is

recommended for larger quantities or when there is a significant risk of contamination.[2][11]

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator (e.g., N95 or higher) is necessary.[2] For operations with a higher potential for

exposure, a powered air-purifying respirator (PAPR) may be required.[13][14]

Experimental Protocol: Spill Response
Immediate and appropriate action is critical in the event of a spill.

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.[2]

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.[2]

Don PPE: Before addressing the spill, ensure you are wearing the full, appropriate PPE as

described above.[11]

Containment:

Solid Spill: Carefully cover the spill with dampened absorbent material to avoid raising

dust.[11]

Liquid Spill: Use an absorbent material to contain the spill and prevent it from spreading.

[2]

Clean-up: Carefully collect the absorbed material and any contaminated debris using non-

sparking tools. Place all materials into a clearly labeled, sealed container for hazardous

waste.[2]
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Decontamination: Clean the spill area with an appropriate solvent (e.g., ethanol or

methanol), followed by a laboratory-grade detergent and water.[11] All cleaning materials

must be disposed of as hazardous waste.[11]

Disposal Plan
All waste contaminated with Thalidomide-o-PEG2-acid is considered hazardous and must be

disposed of according to institutional and local regulations.[1][11] Consultation with your

institution's Environmental Health and Safety (EHS) department is mandatory before initiating

any disposal procedures.[1][2]

Waste Segregation and Collection:

Solid Waste: All contaminated disposable labware (e.g., gloves, pipette tips, wipes) should

be collected in a dedicated, clearly labeled hazardous waste container.[1]

Liquid Waste: Solutions containing Thalidomide-o-PEG2-acid must be collected in a

separate, compatible, and clearly labeled hazardous liquid waste container. Do not mix with

other solvent waste streams unless explicitly permitted by your EHS department.[1]

Contaminated Glassware: Non-disposable glassware should be decontaminated. A common

procedure involves an initial rinse with a suitable solvent (e.g., ethanol, methanol) to remove

the bulk of the compound, with the rinsate collected as hazardous waste.[11] This is followed

by scrubbing with a laboratory detergent and thorough rinsing with water.[11]

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Thalidomide-o-PEG2-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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